7-Hydroxy-3,5,6-trimethylbenzofuran

• Molecular Formula: C11H12O2
• Molecular Weight: 176.21 g/mol
• IUPAC Name: 3,5,6-trimethyl-1-benzofuran-7-ol
• InChI: InChI=1S/C11H12O2/c1-6-4-9-7(2)5-13-11(9)10(12)8(6)3/h4-5,12H,1-3H3
• InChI Key: GGDHNIDDRQTCRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1C)O)OC=C2C

Description

7-Hydroxy-3,5,6-trimethylbenzofuran is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The carboxylic acid from Step 1 (80 g, 0.37 mole) was dissolved in quinoline (750 mL) and Cu powder (16 g) was added to the solution. The reaction was heated to reflux for 90 min, cooled and 6N HCl (2L) was added. Extraction with EtOAc followed by chromatography on silica gel produced the title compound.